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Compound of Interest

Compound Name: Ferrous picrate

Cat. No.: B1611519

Synthesis of Iron(ll) Picrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of iron(ll) picrate through the direct reaction
of picric acid with iron powder. Iron(ll) picrate, a compound of interest for its energetic
properties and potential applications in various fields, can be reliably synthesized in a
laboratory setting. This document provides a comprehensive overview of the experimental
protocol, quantitative data, and a visualization of the synthesis workflow.

Physicochemical Properties of Synthesized Iron(ll)
Picrate

The direct reaction of picric acid with iron powder yields iron(ll) picrate as a hydrated salt. The
properties of the synthesized product are summarized below.
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Property Value

Reference

Chemical Formula Fe(CeH2N307)2-nH20

[1]

Iron Valence State Fe2+

[1]

Hydration State Hexahydrate to Octahydrate

[1]

Dehydration Temperature 300-400 K

[1]

Appearance Yellow to black crystals

[1]

Thermal Analysis Data

Thermal analysis provides critical information regarding the stability and decomposition of

iron(Il) picrate. The following table summarizes the key findings from Differential Scanning

Calorimetry (DSC) and Thermogravimetry (TG) analyses.

Analysis Observation Temperature Reference
Onset of o )

DSC N Lower than picric acid [1]
decomposition

Dehydration of
TG _ 300-400 K
combined water

[1]

Experimental Protocol: Synthesis of Iron(ll) Picrate

from Iron Powder and Picric Acid

This section provides a detailed methodology for the synthesis of iron(ll) picrate as reported in

the scientific literature.[1]
Materials:

 Picric acid

¢ Iron powder (200 mesh)

o Deionized water
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» Dichloromethane

Equipment:

o Beaker (1000 ml)

o Magnetic stirrer

e pH meter

o Filtration apparatus

e Drying oven or ventilation hood
Procedure:

o Preparation of Saturated Picric Acid Solution: Dissolve a sufficient amount of picric acid in
500 ml of deionized water to create a saturated solution.

» Reaction: Slowly add 20 g of 200 mesh iron powder to the saturated picric acid solution at
room temperature.

e Stirring: Stir the mixture for 2 hours. The reaction is considered complete when the pH of the
solution reaches 6.

o Filtration: Filter the reacted solution to separate the unreacted iron powder precipitate.

» Drying: Dry the filtrate by ventilation in a fume hood to obtain the crystalline product. The
resulting crystals may be yellow or black.

 Purification: Purify the synthesized iron picrate by washing with dichloromethane to remove
any unreacted picric acid.

Visualizing the Synthesis and Workflow

The following diagrams illustrate the chemical reaction and the experimental workflow for the
synthesis of iron(ll) picrate.
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Caption: Reaction scheme for the synthesis of Iron(ll) Picrate.
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Caption: Experimental workflow for Iron(ll) Picrate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1611519?utm_src=pdf-body-img
https://www.benchchem.com/product/b1611519?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. jes.or.jp [jes.or.jp]

« To cite this document: BenchChem. [synthesis of iron picrate by reaction of picric acid with
iron powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1611519#synthesis-of-iron-picrate-by-reaction-of-
picric-acid-with-iron-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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